Cas no 2243512-79-8 (5,7-Dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride)

5,7-Dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride is a heterocyclic compound featuring a triazolopyrimidine core with methyl and trifluoromethyl substituents. The hydrochloride salt enhances its solubility and stability, making it suitable for synthetic and pharmacological applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the dimethyl substitution on the pyrimidine ring may influence electronic and steric properties. This compound is of interest in medicinal chemistry as a potential intermediate for biologically active molecules, particularly in the development of agrochemicals or pharmaceuticals. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship studies.

5,7-Dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride structure

2243512-79-8 structure

Product Name:5,7-Dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride

CAS No:2243512-79-8

MF:C₈H₈ClF₃N₄

MW:252.624130249023

CID:5877924

PubChem ID:138040484

Update Time:2025-10-31

5,7-Dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5,7-Dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine;hydrochloride
- 2243512-79-8
- 5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride
- EN300-6490084
- 5,7-Dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride
- Inchi： 1S/C8H7F3N4.ClH/c1-4-3-5(2)15-7(12-4)13-6(14-15)8(9,10)11;/h3H,1-2H3;1H
- InChI Key： XWKUQFCYFDQORV-UHFFFAOYSA-N
- SMILES： Cl.FC(C1N=C2N=C(C)C=C(C)N2N=1)(F)F

Computed Properties

Exact Mass: 252.0389585g/mol
Monoisotopic Mass: 252.0389585g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 245
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.1Å²

5,7-Dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6490084-0.05g	5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride	2243512-79-8	95.0%	0.05g	$166.0	2025-03-15
Enamine	EN300-6490084-0.1g	5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride	2243512-79-8	95.0%	0.1g	$248.0	2025-03-15
Enamine	EN300-6490084-0.25g	5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride	2243512-79-8	95.0%	0.25g	$353.0	2025-03-15
Enamine	EN300-6490084-0.5g	5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride	2243512-79-8	95.0%	0.5g	$557.0	2025-03-15
Enamine	EN300-6490084-1.0g	5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride	2243512-79-8	95.0%	1.0g	$714.0	2025-03-15
Enamine	EN300-6490084-2.5g	5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride	2243512-79-8	95.0%	2.5g	$1399.0	2025-03-15
Enamine	EN300-6490084-5.0g	5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride	2243512-79-8	95.0%	5.0g	$2070.0	2025-03-15
Enamine	EN300-6490084-10.0g	5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride	2243512-79-8	95.0%	10.0g	$3069.0	2025-03-15
Aaron	AR027ZRG-50mg	5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride	2243512-79-8	95%	50mg	$254.00	2025-02-15
Aaron	AR027ZRG-100mg	5,7-dimethyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride	2243512-79-8	95%	100mg	$366.00	2025-02-15